Cas no 866347-61-7 (N-(2H-1,3-benzodioxol-5-yl)-2-{5-(4-fluorophenyl)-2-phenyl-1H-imidazol-4-ylsulfonyl}acetamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-2-{5-(4-fluorophenyl)-2-phenyl-1H-imidazol-4-ylsulfonyl}acetamide
• CAS No: 866347-61-7
• MF: C₂₄H₁₈FN₃O₅S
• MW: 479.480227947235
• CID: 6537087
• Update Time: 2025-07-20

N-(2H-1,3-benzodioxol-5-yl)-2-{5-(4-fluorophenyl)-2-phenyl-1H-imidazol-4-ylsulfonyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)-2-{5-(4-fluorophenyl)-2-phenyl-1H-imidazol-4-ylsulfonyl}acetamide
• Acetamide, N-1,3-benzodioxol-5-yl-2-[[4-(4-fluorophenyl)-2-phenyl-1H-imidazol-5-yl]sulfonyl]-

• Inchi： 1S/C24H18FN3O5S/c25-17-8-6-15(7-9-17)22-24(28-23(27-22)16-4-2-1-3-5-16)34(30,31)13-21(29)26-18-10-11-19-20(12-18)33-14-32-19/h1-12H,13-14H2,(H,26,29)(H,27,28)
• InChI Key： URYIYAVECJAZTM-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2OCOC2=C1)(=O)CS(C1NC(C2=CC=CC=C2)=NC=1C1=CC=C(F)C=C1)(=O)=O

Experimental Properties

• Density: 1.469±0.06 g/cm3(Predicted)
• Boiling Point: 827.7±65.0 °C(Predicted)
• pka: 8.39±0.10(Predicted)

Additional information on N-(2H-1,3-benzodioxol-5-yl)-2-{5-(4-fluorophenyl)-2-phenyl-1H-imidazol-4-ylsulfonyl}acetamide

Research Brief on N-(2H-1,3-benzodioxol-5-yl)-2-{5-(4-fluorophenyl)-2-phenyl-1H-imidazol-4-ylsulfonyl}acetamide (CAS: 866347-61-7)

Recent studies on the compound N-(2H-1,3-benzodioxol-5-yl)-2-{5-(4-fluorophenyl)-2-phenyl-1H-imidazol-4-ylsulfonyl}acetamide (CAS: 866347-61-7) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzodioxol and imidazole scaffold, has shown promising activity in targeting specific biological pathways, making it a subject of intense research.

The primary focus of current research has been on elucidating the compound's mechanism of action and its interactions with various biological targets. In vitro and in vivo studies have demonstrated its efficacy in modulating key signaling pathways, particularly those involved in inflammatory and oncogenic processes. The presence of the fluorophenyl and phenyl groups in the imidazole ring has been identified as critical for its binding affinity and selectivity.

One of the most significant findings from recent investigations is the compound's ability to inhibit specific enzymes involved in disease progression. For instance, studies have shown that it acts as a potent inhibitor of certain kinases, which are often overexpressed in cancer cells. This inhibitory activity has been corroborated by structural analyses, revealing how the compound's sulfonylacetamide moiety interacts with the active sites of these enzymes.

Further research has explored the pharmacokinetic properties of 866347-61-7, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Early results suggest that the compound exhibits favorable bioavailability and stability, although further optimization may be required to enhance its therapeutic index. Toxicological assessments have also been conducted, indicating a manageable safety profile at therapeutic doses.

In addition to its potential as a standalone therapeutic, 866347-61-7 has been investigated for use in combination therapies. Synergistic effects have been observed when the compound is co-administered with other chemotherapeutic agents, suggesting its utility in multi-drug regimens. These findings open new avenues for its application in treating complex diseases such as resistant cancers and chronic inflammatory conditions.

Despite these promising results, challenges remain in the development of 866347-61-7 as a clinical candidate. Issues such as scalability of synthesis, formulation stability, and long-term toxicity need to be addressed in future studies. Nevertheless, the compound's unique chemical structure and biological activity make it a valuable candidate for further research and development in the field of chemical biology and drug discovery.

In conclusion, N-(2H-1,3-benzodioxol-5-yl)-2-{5-(4-fluorophenyl)-2-phenyl-1H-imidazol-4-ylsulfonyl}acetamide represents a promising lead compound with significant therapeutic potential. Ongoing and future studies will be crucial in translating these preclinical findings into clinical applications, ultimately contributing to the advancement of medical science.